Cas no 685886-67-3 (B-[2,6-dimethoxy-4-(methoxymethyl)phenyl]Boronic acid)

B-[2,6-dimethoxy-4-(methoxymethyl)phenyl]Boronic acid structure
685886-67-3 structure
Product Name:B-[2,6-dimethoxy-4-(methoxymethyl)phenyl]Boronic acid
CAS No:685886-67-3
MF:C10H15BO5
MW:226.034103631973
CID:2136280
PubChem ID:10398775
Update Time:2025-04-21

B-[2,6-dimethoxy-4-(methoxymethyl)phenyl]Boronic acid Chemical and Physical Properties

Names and Identifiers

    • B-[2,6-dimethoxy-4-(methoxymethyl)phenyl]Boronic acid
    • DB-264339
    • 685886-67-3
    • SCHEMBL13015950
    • Inchi: 1S/C10H15BO5/c1-14-6-7-4-8(15-2)10(11(12)13)9(5-7)16-3/h4-5,12-13H,6H2,1-3H3
    • InChI Key: NLASEIXUHDPXQY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(COC)C=C(C=1B(O)O)OC

Computed Properties

  • Exact Mass: 226.1012537Da
  • Monoisotopic Mass: 226.1012537Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2Ų
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